Cas no 38775-52-9 (diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate)

diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate structure
38775-52-9 structure
Product Name:diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate
CAS No:38775-52-9
MF:C20H22O8S
MW:422.448885440826
CID:1490942
PubChem ID:257599
Update Time:2025-04-21

diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate
    • (4-(4-Ethoxycarbonylmethoxybenzenesulfonyl)phenoxy)acetic acid ethyl ester
    • [4-(4-Ethoxycarbonylmethoxybenzenesulfonyl)phenoxy]acetic acid ethyl ester
    • acetic acid, 2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis-, diethyl ester
    • AKOS001033944
    • SMR000137085
    • HMS2503E08
    • NSC-85753
    • ethyl 2-[4-[4-(2-ethoxy-2-oxo-ethoxy)phenyl]sulfonylphenoxy]acetate
    • Z18435849
    • Diethyl 2,2'-((sulfonylbis(4,1-phenylene))bis(oxy))diacetate
    • [4-(4-Ethoxycarbonylmethoxy-benzenesulfonyl)-phenoxy]-acetic acid ethyl ester
    • NSC85753
    • MLS000532144
    • DTXSID50192040
    • Oprea1_773042
    • CHEMBL175003
    • Diethyl2,2'-((sulfonylbis(4,1-phenylene))bis(oxy))diacetate
    • 38775-52-9
    • NSC 85753
    • BDBM50056832
    • diethyl 2,2'-[sulfonylbis(4,1-phenyleneoxy)]diacetate
    • NCGC00245717-01
    • Inchi: 1S/C20H22O8S/c1-3-25-19(21)13-27-15-5-9-17(10-6-15)29(23,24)18-11-7-16(8-12-18)28-14-20(22)26-4-2/h5-12H,3-4,13-14H2,1-2H3
    • InChI Key: SFQDUATXFZWGHZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OCC(=O)OCC)(C1C=CC(=CC=1)OCC(=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 422.10356
  • Monoisotopic Mass: 422.10353883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 105.2
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